Cas no 16078-63-0 (Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate structure
16078-63-0 structure
Product Name:Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
CAS No:16078-63-0
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD18800825
CID:1040070
PubChem ID:14590586
Update Time:2025-09-26

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
    • ethyl 3-amino-1-phenylpyrazole-4-carboxylate
    • AMY32346
    • DA-34124
    • DS-16047
    • DTXSID80561947
    • WATKLRBOWCFWFU-UHFFFAOYSA-N
    • 16078-63-0
    • EN300-7406834
    • Ethyl3-amino-1-phenyl-1H-pyrazole-4-carboxylate
    • MFCD18800825
    • AKOS016007120
    • 3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • SCHEMBL2079861
    • 1H-Pyrazole-4-carboxylic acid, 3-amino-1-phenyl-, ethyl ester
    • CS-0197579
    • MDL： MFCD18800825
    • Inchi： 1S/C12H13N3O2/c1-2-17-12(16)10-8-15(14-11(10)13)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,13,14)
    • InChI Key： WATKLRBOWCFWFU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(N)=NN(C=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.10100
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 70.87000
  • LogP: 1.56130

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM122383-1g
ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
1g
 $327 2021-08-05
Chemenu
CM122383-1g
ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
1g
 $*** 2023-03-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E52930-250mg
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 98%
250mg
 ¥1962.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E52930-100mg
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 98%
100mg
 ¥1232.0 2023-09-07
abcr
AB439605-
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate; .
 16078-63-0
€369.30 2022-03-02
abcr
AB439605-250 mg
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate; .
 16078-63-0
250MG
 €677.30 2022-03-02
Fluorochem
231882-250mg
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
250mg
 £180.00 2021-06-29
Fluorochem
231882-1g
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
1g
 £450.00 2021-06-29
Fluorochem
231882-5g
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
5g
 £1350.00 2021-06-29
Alichem
A049003810-250mg
Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
 16078-63-0 95%
250mg
 252.00 USD 2021-06-01

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Production Method

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Related Literature

Related Categories

16078-63-0 (Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司